Cas no 36503-83-0 (1(2H)-Phthalazinone, 2,4-diphenyl-)

• Product Name: 1(2H)-Phthalazinone, 2,4-diphenyl-
• CAS No: 36503-83-0
• MF: C₂₀H₁₄N₂O
• MW: 298.33796453476
• MDL: MFCD00115995
• CID: 1474020
• PubChem ID: 676336
• Update Time: 2025-10-21

1(2H)-Phthalazinone, 2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 2,4-diphenyl-
• 2,4-diphenylphthalazin-1-one
• MLS000779970
• 2,4-diphenylphthalazin-1(2H)-one
• 2,4-Diphenyl-1(2H)-phthalazinone
• DTXSID40350278
• SCHEMBL9231347
• CS-0320209
• 2,4-Diphenyl-2H-phthalazin-1-one
• STK827944
• Oprea1_243750
• EU-0017804
• SR-01000439636-1
• HMS1545C06
• CCG-235744
• 36503-83-0
• SMR000420133
• AKOS001619943
• 2,4-diphenyl-1,2-dihydrophthalazin-1-one
• A918581
• N16902
• SR-01000439636
• BRD-K95485513-001-01-2
• Cambridge id 5879326
• TimTec1_003922
• HMS2795B23
• CHEMBL1525137

• MDL： MFCD00115995
• Inchi： 1S/C20H14N2O/c23-20-18-14-8-7-13-17(18)19(15-9-3-1-4-10-15)21-22(20)16-11-5-2-6-12-16/h1-14H
• InChI Key： SEMJODDJJQASLF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 298.11072
• Monoisotopic Mass: 298.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67

Additional information on 1(2H)-Phthalazinone, 2,4-diphenyl-

1(2H)-Phthalazinone, 2,4-diphenyl- (CAS No. 36503-83-0): A Comprehensive Overview in Modern Chemical Biology

1(2H)-Phthalazinone, 2,4-diphenyl-, identified by its unique Chemical Abstracts Service number (CAS No. 36503-83-0), is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic organic molecule, characterized by its phthalazinone core structure adorned with two phenyl groups at the 2 and 4 positions, has garnered attention due to its versatile pharmacological properties and potential applications in drug development. The structural framework of this compound imparts distinctive electronic and steric attributes, making it a valuable scaffold for designing novel therapeutic agents.

The phthalazinone moiety, a fused benzene and pyridazine ring system, is well-documented for its role in medicinal chemistry. It serves as a privileged scaffold in the synthesis of bioactive molecules, exhibiting notable interactions with biological targets such as enzymes and receptors. The introduction of phenyl substituents at the 2 and 4 positions further modulates the chemical behavior of 1(2H)-Phthalazinone, 2,4-diphenyl-, enhancing its solubility, lipophilicity, and metabolic stability—key factors that influence its pharmacokinetic profile.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases. 1(2H)-Phthalazinone, 2,4-diphenyl- has emerged as a promising candidate in this domain due to its ability to modulate key biological pathways. Studies have demonstrated its potential in inhibiting enzymes involved in cancer progression, inflammation, and neurodegenerative disorders. The phenyl groups in its structure facilitate strong hydrogen bonding interactions with target proteins, enhancing binding affinity and efficacy.

One of the most compelling aspects of 1(2H)-Phthalazinone, 2,4-diphenyl- is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural motif to develop derivatives with enhanced therapeutic potential. For instance, modifications at the 3-position of the phthalazinone ring have led to compounds exhibiting potent antitumor activity by interfering with critical signaling cascades such as MAPK and PI3K/Akt pathways. These findings underscore the compound's significance as a building block in medicinal chemistry.

The synthesis of 1(2H)-Phthalazinone, 2,4-diphenyl- typically involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Common methodologies include cyclization reactions followed by aromatic substitution to introduce the phenyl groups. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields—a critical consideration in modern pharmaceutical manufacturing.

The pharmacological profile of 1(2H)-Phthalazinone, 2,4-diphenyl- has been extensively studied through both computational modeling and experimental validation. Computational approaches such as molecular docking have been instrumental in predicting binding interactions between this compound and biological targets. These virtual screening techniques have accelerated the discovery process by identifying lead compounds that warrant further investigation.

In vivo studies have provided further insights into the therapeutic potential of 1(2H)-Phthalazinone, 2,4-diphenyl-. Preclinical trials have shown promising results in animal models of cancer and inflammation, where it demonstrated efficacy comparable to or better than existing treatments. The compound's ability to cross the blood-brain barrier has also opened avenues for exploring its applications in central nervous system disorders.

The safety profile of 1(2H)-Phthalazinone, 2,4-diphenyl- is another critical aspect that has been thoroughly evaluated. Toxicological studies have revealed moderate acute toxicity but minimal long-term adverse effects at therapeutic doses. This makes it an attractive candidate for further development into a drug candidate under Good Manufacturing Practices (GMP) conditions.

Future directions in research on 1(2H)-Phthalazinone, 2,4-diphenyl- include exploring its mechanism of action at a molecular level and optimizing its pharmacokinetic properties through structural modifications. Additionally, investigating its potential synergistic effects when combined with other therapeutic agents could unlock new treatment strategies for complex diseases.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the field by enabling rapid identification and optimization of bioactive molecules. 1(2H)-Phthalazinone, 2,4-diphenyl- exemplifies how computational tools can accelerate the development pipeline by predicting novel derivatives with enhanced efficacy and reduced toxicity.

The versatility of 1(2H)-Phthalazinone, 2,4-diphenyl- extends beyond pharmaceutical applications; it also finds utility in material science due to its unique electronic properties. Researchers are exploring its potential as a component in organic semiconductors and light-emitting diodes (OLEDs), where its conjugated system contributes to efficient charge transport.

In conclusion,1(2H)-Phthalazinone, with CAS No.36503-83-0, stands as a testament to the ingenuity of modern chemical biology research. Its structural features make it a valuable scaffold for developing novel therapeutics targeting diverse diseases. As research continues to uncover new applications for this compound, it will undoubtedly play an increasingly pivotal role in advancing human health through innovative drug design strategies.